Cas no 529-78-2 (Rhombifoline)

• Product Name: Rhombifoline
• CAS No: 529-78-2
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 367805
• PubChem ID: 92795
• Update Time: 2025-04-19

Rhombifoline Chemical and Physical Properties

Names and Identifiers

• 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one,3-(3-buten-1-yl)-1,2,3,4,5,6-hexahydro-, (1R,5S)-
• 1,5-Methano-8H-pyrido(1,2-a)(1,4)diazocin-8-one, 3-(3-butenyl)-1,2,3,4 ,5,6-hexahydro-, (1R)-
• 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one, 3-(3-butenyl)-1,2,3,4,5,6-hexahydro-, (1R-cis)-
• Rhombifolin
• Rhombifoline
• (1R,5S)-3-(But-3-en-1-yl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one
• DTXSID501118132
• NCGC00017298-01
• (1R,5S)-3-(3-Buten-1-yl)-1,2,3,4,5,6-hexahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one
• 1,5-Methano-8H-pyrido(1,2-a)(1,4)diazocin-8-one, 3-(3-butenyl)-1,2,3,4,5,6-hexahydro-, (1R)-
• HY-N7649
• NS00094233
• AKOS040760677
• (1R,9S)-11-but-3-enyl-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
• MS-23460
• 529-78-2
• CHEMBL1397610
• TNP00221
• CS-0134968
• (-)-Rhombifoline
• (1R)-3-(3-Butenyl)-1,2,3,4,5,6-hexahydro-1,5-methano-8H-pyrido[1,2-a][1,4]diazocin-8-one
• DA-57434

• Inchi： 1S/C15H20N2O/c1-2-3-7-16-9-12-8-13(11-16)14-5-4-6-15(18)17(14)10-12/h2,4-6,12-13H,1,3,7-11H2/t12-,13+/m0/s1
• InChI Key： ZVTFRRVBMAUIQW-QWHCGFSZSA-N
• SMILES： O=C1C=CC=C2[C@H]3CN(CCC=C)C[C@@H](CN21)C3

Computed Properties

• Exact Mass: 244.1577
• Monoisotopic Mass: 244.157563266 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.33
• XLogP3: 1.8
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.14
• Boiling Point: 438.9°Cat760mmHg
• Flash Point: 202.3°C
• Refractive Index: 1.597
• PSA: 23.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives